Cas no 78052-01-4 (2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde)

• Product Name: 2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde
• CAS No: 78052-01-4
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 5694675
• PubChem ID: 130024843
• Update Time: 2025-10-28

2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2,2,4,4-TETRAMETHYL-6-OXOCYCLOHEXANE-1-CARBALDEHYDE
• 78052-01-4
• EN300-1139699
• Cyclohexanecarboxaldehyde, 2,2,4,4-tetramethyl-6-oxo-
• 2,2,4,4-Tetramethyl-6-oxocyclohexane-1-carbaldehyde

• Inchi： 1S/C11H18O2/c1-10(2)5-9(13)8(6-12)11(3,4)7-10/h6,8H,5,7H2,1-4H3
• InChI Key： TVSGMGXTCJYPSF-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CC(C)(C)C1C=O

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 0.978±0.06 g/cm3(Predicted)
• Boiling Point: 248.6±33.0 °C(Predicted)
• pka: 7.26±0.60(Predicted)